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Compound of Interest

Compound Name: Bgt226

Cat. No.: B560077

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential safety and logistical information for
the proper disposal of Bgt226 (NVP-BGT226), a potent PI3K/mTOR dual inhibitor. Adherence
to these procedures is critical due to the compound's toxicological properties.

Bgt226 is classified as acutely toxic if swallowed and is suspected of causing genetic defects.
[1] Therefore, it must be handled as hazardous waste, and its disposal must comply with all
applicable federal, state, and local regulations. The primary directive for the disposal of Bgt226
is to entrust it to an approved waste disposal company.[1]

Key Safety and Disposal Information

A summary of the critical data for Bgt226 is provided in the table below. This information is
derived from the Safety Data Sheet (SDS) and should be readily accessible to all personnel
handling the compound.
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Parameter Information Source

H301: Toxic if swallowedH340:
GHS Hazard Statements ] [1]
May cause genetic defects

] P501: Dispose of contents/
GHS Precautionary )
i container to an approved [1]
Statements (Disposal) )
waste disposal plant.

) ) Wear protective gloves/
Personal Protective Equipment

rotective clothing/ eye 1
(PPE) p g/ ey [1]

protection/ face protection.

Obtain special instructions
before use. Do not handle until
all safety precautions have
) ] been read and understood.
Handling Precautions ] [1]
Wash skin thoroughly after
handling. Do not eat, drink or

smoke when using this

product.
Emergency Action (If Immediately call a POISON o
Swallowed) CENTER/ doctor. Rinse mouth.
Storage Store locked up. [1]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Bgt226 and its
contaminated materials. This procedure is designed to minimize exposure and ensure
regulatory compliance.

e Segregation and Collection:

o All waste contaminated with Bgt226, including unused compound, empty vials,
contaminated labware (e.g., pipette tips, tubes), and personal protective equipment (PPE),
must be segregated from non-hazardous waste streams.
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o Collect all solid Bgt226 waste in a dedicated, clearly labeled, and sealable hazardous
waste container. The container should be made of a material compatible with the
chemical.

o For liquid waste containing Bgt226, use a dedicated, leak-proof, and clearly labeled
hazardous waste container.

e Labeling:

o The hazardous waste container must be labeled with the words "Hazardous Waste," the
full chemical name "Bgt226 (NVP-BGT226)," and a clear indication of the associated
hazards (e.g., "Toxic," "Mutagenic").

o Include the accumulation start date on the label.
e Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area.

o The storage area should be away from incompatible materials.
» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the waste disposal company with a complete and accurate description of the
waste, including the Safety Data Sheet (SDS) for Bgt226.

e Documentation:

o Maintain a detailed log of all Bgt226 waste generated, including the quantity and date of
disposal.

o Retain all paperwork and manifests provided by the hazardous waste disposal company
for your records, in accordance with institutional and regulatory requirements.
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Bgt226 Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Bgt226 waste.

‘Waste Generation Segregation & Collection Interim Storage Final Disposal

BgI226 Waste Generated || | Segregate from Collect in Labeled | Store in Secure | Contact EHS or Complete Waste Dispose via Approved
(Solid or Liquid) Non-Hazardous Waste Hazardous Waste Container Secondary Containment Licensed Contractor Manifest & Documentation Waste Disposal Plant

Click to download full resolution via product page
Caption: Workflow for the proper disposal of Bgt226 waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Bgt226, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific safety protocols and the manufacturer's Safety Data
Sheet for the most current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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